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Compound of Interest

Compound Name: Dicreatine malate

Cat. No.: B8822164

For laboratory personnel, including researchers, scientists, and drug development
professionals, adherence to strict safety protocols is paramount when handling chemical
compounds like Dicreatine Malate. This document provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the safe handling of
this substance.

Personal Protective Equipment (PPE)

When handling Dicreatine Malate powder, it is crucial to use appropriate personal protective
equipment to prevent skin and eye contact, as well as inhalation.[1] The following table
summarizes the recommended PPE.
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PPE Category

Item

Specifications

Eye Protection

Safety Glasses or Goggles

Tight-sealing safety goggles
are recommended to protect

against dust particles.[2]

Hand Protection

Chemical-resistant gloves

Handle with gloves that have
been inspected prior to use.
The gloves must satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374 derived from it.[1]

Body Protection

Protective Clothing

Wear suitable protective
clothing, such as a lab coat or
coveralls, to prevent skin
contact.[1] Fire/flame resistant
and impervious clothing is also
recommended.[1]

Respiratory Protection

Respirator

If exposure limits are exceeded
or if irritation or other
symptoms are experienced,
use a full-face respirator.[1] A
NIOSH/MSHA or European
Standard EN 149 approved

respirator is advised.[3]

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Dicreatine

Malate and ensuring a safe laboratory environment.

e Handling:

o Handle in a well-ventilated place.[1]

o Avoid the formation of dust and aerosols.[1]
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[e]

Avoid contact with skin and eyes.[1]

o

Do not eat, drink, or smoke when using this product.[4]

[¢]

Wash hands thoroughly after handling.[4]

[¢]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

o Storage:

[e]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[e]

Keep away from heat and sources of ignition.[3]

o

Store at room temperature.[3]

[¢]

Avoid moisture.[3]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these procedures:
o Spill:
o Evacuate personnel to safe areas.
o Ensure adequate ventilation.
o Remove all sources of ignition.[1]
o Use personal protective equipment.[1]
o Prevent further leakage or spillage if safe to do so.[1]
o Vacuum or sweep up the material and place it into a suitable disposal container.[3]

o First Aid:
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o If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[1]

o In case of skin contact: Take off contaminated clothing immediately. Wash off with soap
and plenty of water. Consult a doctor if irritation develops or persists.[1][5]

o In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

o If swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[1]

Disposal Plan

Proper disposal of Dicreatine Malate and its containers is essential to prevent environmental
contamination.

e Product Disposal:

o The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[1]

o Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]
o Do not discharge to sewer systems.[1]
o Contaminated Packaging Disposal:

o Containers can be triple rinsed (or equivalent) and offered for recycling or reconditioning.

[1]

o Alternatively, the packaging can be punctured to make it unusable for other purposes and
then be disposed of in a sanitary landfill.[1]

o Controlled incineration with flue gas scrubbing is a possible option for combustible
packaging materials.[1]
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Workflow for Safe Handling and Disposal of
Dicreatine Malate

The following diagram outlines the procedural steps for the safe handling and disposal of
Dicreatine Malate in a laboratory setting.

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

A

( Ensure Well-Ventilated Workspace ]

Proceed to Handling

Handling
A

( Weigh Dicreatine Malate )

A 4

[ Dissolve in Appropriate Solvent )

Experiment Complete

Post-Handling & Cleanup
\

( Decontaminate Glassware & Surfaces )

A

Remove PPE

Segregate Waste

Disposal
A

Dispose of Chemical Waste
(Licensed Chemical Destruction Plant)

A

Dispose of Contaminated Packaging
(Triple Rinse or Incineration)
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Caption: Workflow for handling and disposing of Dicreatine malate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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